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An In-depth Technical Guide to Aluminum Chloride Hydroxide Derivatives

Introduction

Aluminum chloride hydroxide and its derivatives are a group of complex inorganic salts with a
wide range of industrial and pharmaceutical applications.[1] These compounds are polymeric,
water-soluble aluminum complexes with the general formula AlnCl(zn-m)(OH)m.[1][2][3] They
are broadly classified based on their degree of basification, which is the concentration of
hydroxyl groups relative to aluminum ions.[4] This ratio influences the polymer content and
overall efficacy of the compound in its various applications.[4]

Key derivatives include Aluminum Chlorohydrate (ACH) and Polyaluminum Chloride (PAC).[1]
[5] ACH is commonly used in cosmetics as an active ingredient in antiperspirants, while PAC is
extensively used as a coagulant in water purification.[1][3][5] Their high positive charge makes
them effective at destabilizing and removing suspended materials.[1][5] This guide provides a
comprehensive technical overview of these derivatives, focusing on their properties, synthesis,
mechanisms of action, and experimental evaluation, tailored for researchers, scientists, and
drug development professionals.

Physicochemical Properties

Aluminum chloride hydroxide derivatives exist in various forms, from simple monomers to
complex polymers. Their chemical and physical properties are largely determined by the ratio
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of aluminum, chloride, and hydroxide ions. The general formula can be expressed as

[Al2(OH)nCls-n]m, where n ranges from 1 to 5 and m is less than or equal to 10.[1]

Aluminum Chloride

Aluminum Chloride

Polyaluminum
Chloride (PAC) /

Property Hydroxide Hydroxide Aluminum
(AICI2(OH)) (Al2CI(OH)s) Chlorohydrate
(ACH)
Molecular Formula AICI2HO[6][7] Al2CI(OH)s[8][9] AlnCl(3n-m)(OH)m[1]
Molecular Weight 114.89 g/mol [6][7] 210.48 g/mol [10] Varies
CAS Number 14215-15-7[6][7] 12042-91-0[8][9] 1327-41-9[11]
White or off-white White/yellow solid or
Appearance Liquid[6] solid; hygroscopic.[9] colorless/yellowish
[10] solution.[11][12]
o Soluble, can form a )
Solubility in Water Soluble ) Easily soluble.[12]
colloid.[9][10]
) o Varies, but generally
] o Slightly acidic o )
pH of Solution Acidic has minimal impact on

(Typically 4 to 5).[12]

treated water pH.[1][5]

Synthesis and Manufacturing

The industrial production of aluminum chloride hydroxide derivatives typically involves the

reaction of an aluminum source with hydrochloric acid under controlled conditions.

Common Synthesis Methods

e Aluminum Hydroxide Method: This is the most common industrial practice, reacting

aluminum hydroxide with hydrochloric acid.[1] This method is favored because it avoids the

explosion hazard associated with hydrogen gas production that occurs when using metallic

aluminum.[1] The purity of the aluminum hydroxide is high, resulting in a low content of

heavy metals and other toxic substances in the final product.[11]
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Metallic Aluminum Method: This process uses waste materials from aluminum processing,
such as aluminum dust, ash, and slag, which are reacted with hydrochloric acid.[11] The
reaction can be categorized into acid, alkali, or neutralization processes.[11]

Boiling Pyrolysis Method: Aluminum ash is placed in a reactor with water, and hydrochloric
acid is slowly added while stirring. The mixture undergoes condensation and polymerization
until the pH reaches 4.2 to 4.5. The resulting liquid product is then processed through
sedimentation, dilution, filtering, and drying to obtain the solid form.[1]

General Experimental Protocol for Synthesis

The following protocol outlines a general laboratory-scale synthesis based on the reaction of

aluminum hydroxide and hydrochloric acid.

Materials:

Aluminum hydroxide (Al(OH)s3) powder

Hydrochloric acid (HCI), 36% by weight

Deionized water

Glass reactor with a reflux condenser and agitator

Procedure:

Introduce a calculated amount of hydrochloric acid and deionized water into the glass
reactor.

While agitating, slowly add aluminum hydroxide powder to the acid solution. The reaction is
weakly exothermic.[13]

Heat the mixture slowly to a temperature between 80°C and 120°C.[13]

Maintain the reaction at this temperature for a specified period (e.g., several hours) to allow

for aging and polymerization, until the desired basicity is achieved.[14] The progress can be

monitored by taking samples and testing their ability to dissolve into a clear solution in water.
[13]

© 2025 BenchChem. All rights reserved. 3/14 Tech Support


https://www.chembk.com/en/chem/Aluminum%20hydroxide%20chloride
https://www.chembk.com/en/chem/Aluminum%20hydroxide%20chloride
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2868&id2=390
https://patents.google.com/patent/US3953584A/en
https://patents.google.com/patent/US3953584A/en
https://patents.google.com/patent/RU2122522C1/en
https://patents.google.com/patent/US3953584A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14145318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Allow the reaction mixture to cool and settle.
« Filter the resulting solution to remove any unreacted solids.

e The liquid product can be concentrated by evaporation or dried (e.g., spray-dried) to obtain a
solid polyaluminum chloride product.[1]

Raw Materials

Aluminum Source
(e.g., Al(OH)3)

Hydrochloric Acid
(HCI)

Final Products

Evaporation/

pray Drying
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Applications and Mechanisms of Action

Aluminum chloride hydroxide derivatives are utilized in several fields, most notably in personal
care products, vaccines, and water treatment.

Antiperspirants

Aluminum Chlorohydrate (ACH) is a primary active ingredient in over-the-counter antiperspirant
products, used in concentrations up to 25%.[1][2][3]

Quantitative Data on Antiperspirant Formulations[2]

. Concentration of 50% ACH Equivalent Aluminum
Formulation Type

Solution Content
Aerosol 38% 9.5%
Roll-On 14.5% 3.61%
Stick 21% 5.2%

Mechanism of Action: The antiperspirant effect is achieved through the physical obstruction of
sweat ducts.[15] When applied to the skin, the aluminum salts react with mucopolysaccharides
within the sweat duct.[16] This process involves the penetration of aluminum ions into the
epithelial cells of the stratum corneum, causing an influx of water and subsequent cell swelling.
[2] This swelling constricts the duct, forming a temporary plug that blocks the flow of sweat to
the skin's surface.[2][15][17] Normal sweat gland function returns as the skin renews itself.[15]
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Vaccine Adjuvants
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Aluminum compounds, particularly aluminum hydroxide and aluminum phosphate, are the most
commonly used adjuvants in human vaccines.[18][19] They primarily enhance the immune
response by stimulating a Th2-type immune response.[18][20]

Mechanism of Action: The adjuvant mechanism is multifactorial and not fully understood, but
several key processes have been identified:[19][20]

o Depot Effect: The adjuvant forms a "depot” at the injection site, adsorbing the antigen and
releasing it slowly.[18][19] This prolongs the exposure of the antigen to antigen-presenting
cells (APCs).[18]

o APC Activation: Aluminum adjuvants are efficiently taken up by APCs, such as monocytes
and dendritic cells.[21] This promotes the maturation of APCs and enhances their ability to
present antigens.[21]

e Inflammasome Activation: Aluminum adjuvants can activate the NLRP3 inflammasome, a
component of the innate immune system, leading to the release of pro-inflammatory
cytokines.[19]

e Cytokine Production: Exposure to aluminum hydroxide stimulates monocytes to produce
cytokines that activate T cells.[18] Activated Th2 cells then release Interleukin-4 (IL-4), which
upregulates the expression of MHC class Il and other costimulatory molecules on APCs,
further enhancing the immune response.[18]
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Water Treatment

Polyaluminum Chloride (PAC) is a highly efficient coagulant used in drinking water and
wastewater treatment.[5][22][23] It offers several advantages over traditional coagulants like
aluminum sulfate, including better performance across a wider range of pH and temperatures,
quicker floc formation, and reduced sludge production.[4][5] PAC works by neutralizing the
electrical charge of suspended patrticles, causing them to aggregate (flocculate) and settle,
which allows for their easy removal through filtration.[4][24]

Toxicology and Safety

Aluminum chloride and its hydroxide derivatives are generally considered safe for their
intended uses, though they are not without potential hazards, particularly in their anhydrous or
concentrated forms.

Toxicological Profile Summary
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Endpoint

Observation

Reference

Acute Oral Toxicity

Low toxicity. Can cause burns
to the mouth and digestive
tract if ingested in
concentrated form due to
hydrolysis into HCI.[25]

[25]

Acute Dermal Toxicity

Low toxicity. LD50 values for
basic aluminum chloride and
Al2CI(OH)s were >2000 mg/kg

bw in rats.

[26]

Acute Inhalation Toxicity

Dust or vapor can cause
severe damage to the
respiratory tract.[25] No
mortalities were reported in
animal studies with various

forms of aluminum.[26][27]

[25][26][27]

Skin/Eye Irritation

Anhydrous aluminum chloride
is strongly irritating and
corrosive to skin and eyes due
to its reaction with water to

form hydrochloric acid.[25]

[25]

Systemic Toxicity (Repeated

Dose)

A 28-day oral study in rats
identified the blood, liver, and
thymus as target organs at
high doses (900 mg/kg/day).

The NOAEL was determined to

be 300 mg/kg/day.

[28]

Dermal Absorption

(Antiperspirant)

Absorption of aluminum from
antiperspirants through the
skin is minimal, estimated at
about 0.012%.[2]

Experimental Protocol for Toxicity Assessment
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The following is a summarized methodology for a repeated-dose oral toxicity study, based on

published research.[28]

Objective: To determine the potential adverse effects and the No-Observed-Adverse-Effect

Level (NOAEL) of a test substance (e.g., aluminum chloride) following repeated oral

administration.

Experimental Design:

Test System: Sprague-Dawley rats (equal numbers of males and females).

Test Article: Aluminum chloride (AICIs).

Administration Route: Oral gavage.

Dosage Levels: Multiple dose groups (e.g., 0, 100, 300, and 900 mg/kg/day). The O
mg/kg/day group serves as the control and receives the vehicle (e.g., water).

Duration: 28 consecutive days.

Methodology:

Acclimatization: Animals are acclimatized to laboratory conditions for at least one week
before the study begins.

Dosing: The test article is administered once daily at the specified dose levels.

Clinical Observations: Animals are observed daily for clinical signs of toxicity, such as
changes in behavior, appearance, and salivation.

Body Weight and Food Intake: Body weight and food consumption are measured weekly.

Clinical Pathology: At the end of the 28-day period, blood samples are collected for
hematology and serum biochemistry analysis. Parameters include red and white blood cell
counts, hemoglobin, liver enzymes, total protein, and triglycerides.

Necropsy and Histopathology: All animals are euthanized, and a full necropsy is performed.
Organs (e.g., liver, kidneys, adrenal glands, thymus) are weighed. Tissues from all major
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organs are preserved, processed, and examined microscopically for pathological changes.

o Data Analysis: Data are analyzed statistically to determine significant differences between
treated groups and the control group. The NOAEL is established as the highest dose at
which no statistically or biologically significant adverse effects are observed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. atamankimya.com [atamankimya.com]

2. carst.com [carst.com]

3. Aluminium hydroxychloride | Drug Information, Uses, Side Effects, Chemistry |
PharmaCompass.com [pharmacompass.com]

e 4. What is Poly Aluminium Chloride [monarchchemicals.co.uk]
e 5. polyaluminium-chloride.net [polyaluminium-chloride.net]

e 6. Aluminum chloride hydroxide (AICI2(OH)) | AICI2HO | CID 10290768 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 7. Aluminum chloride hydroxide (AICI2(OH)) | AICI2HO | CID 10290768 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 8. Substance Registry Services | US EPA [cdxapps.epa.gov]

e 9. CAS 12042-91-0: Aluminum chloride hydroxide (AI2CI(OH)5) [cymitquimica.com]
e 10. echemi.com [echemi.com]

e 11. chembk.com [chembk.com]

o 12. wastetowater.ir [wastetowater.ir]

e 13. US3953584A - Process for the preparation of basic aluminum chlorides - Google Patents
[patents.google.com]

e 14, RU2122522C1 - Method of preparing aluminium hydroxychloride - Google Patents
[patents.google.com]

© 2025 BenchChem. All rights reserved. 12 /14 Tech Support


https://www.benchchem.com/product/b14145318?utm_src=pdf-custom-synthesis
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2868&id2=390
https://carst.com/aluminium-chlorohydrate-the-science-behind-effective-antiperspirants/
https://www.pharmacompass.com/chemistry-chemical-name/aluminium-hydroxychloride
https://www.pharmacompass.com/chemistry-chemical-name/aluminium-hydroxychloride
https://www.monarchchemicals.co.uk/Information/News-Events/873-/What-is-Poly-Aluminium-Chloride
https://www.polyaluminium-chloride.net/pac_polyaluminium-chloride/
https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-chloride-hydroxide-_AlCl2_OH
https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-chloride-hydroxide-_AlCl2_OH
https://pubchem.ncbi.nlm.nih.gov/compound/14215-15-7
https://pubchem.ncbi.nlm.nih.gov/compound/14215-15-7
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/177618
https://cymitquimica.com/cas/12042-91-0/
https://www.echemi.com/products/temppid160705012245-aluminum-chloride-hydroxide-al2cloh.html
https://www.chembk.com/en/chem/Aluminum%20hydroxide%20chloride
https://wastetowater.ir/en/aluminum-chloride-hydroxide/
https://patents.google.com/patent/US3953584A/en
https://patents.google.com/patent/US3953584A/en
https://patents.google.com/patent/RU2122522C1/en
https://patents.google.com/patent/RU2122522C1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14145318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 15. Aluminum Chloride - International Hyperhidrosis Society | Official Site [sweathelp.org]
e 16. dermnetnz.org [dermnetnz.org]

e 17.tomsofmaine.ca [tomsofmaine.ca]

e 18. journals.asm.org [journals.asm.org]

e 19. Advances in aluminum hydroxide-based adjuvant research and its mechanism - PMC
[pmc.ncbi.nlm.nih.gov]

e 20. Mechanism of Immunopotentiation and Safety of Aluminum Adjuvants - PMC
[pmc.ncbi.nlm.nih.gov]

e 21. Basic Properties and Development Status of Aluminum Adjuvants Used for Vaccines
[mdpi.com]

e 22. The Pfaudler Polyaluminum Chloride (PAC) solution [gmmpfaudler.com]

e 23.yasa.ltd [yasa.ltd]

e 24. watercarechem.com [watercarechem.com]

e 25. Aluminium chloride-Health Hazard and Toxicity _Chemicalbook [chemicalbook.com]
e 26. industrialchemicals.gov.au [industrialchemicals.gov.au]

e 27. atsdr.cdc.gov [atsdr.cdc.gov]

» 28. Evaluation of 28-day repeated oral dose toxicity of aluminum chloride in rats - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. ["overview of aluminum chloride hydroxide derivatives"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14145318#overview-of-aluminum-chloride-hydroxide-
derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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